Cas no 56400-88-5 (2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone)

2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone structure
56400-88-5 structure
Product Name:2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone
CAS No:56400-88-5
MF:C6H6BrNO2
MW:204.021340847015
CID:366991
PubChem ID:12440982
Update Time:2025-04-19

2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(5-methylisoxazol-3-yl)ethanone
    • 2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethanone
    • 2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone
    • ETHANONE, 2-BROMO-1-(5-METHYL-3-ISOXAZOLYL)-
    • 2-bromo-1-(5-methyl-3-isoxazolyl)ethanone
    • Potassiumdicyanoaurate(I)
    • FT-0734725
    • 3-bromoacetyl-5-methylisoxazole
    • A831033
    • 56400-88-5
    • 2-bromanyl-1-(5-methyl-1,2-oxazol-3-yl)ethanone
    • GSMCZRMXOTVCGF-UHFFFAOYSA-N
    • 2-BROMO-1-(5-METHYL-3-ISOXAZOLYL) ETHANONE
    • SCHEMBL3579787
    • DTXSID90498371
    • AKOS015901028
    • 2-Bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one
    • EN300-1707727
    • DB-030553
    • MDL: MFCD09261157
    • Inchi: 1S/C6H6BrNO2/c1-4-2-5(8-10-4)6(9)3-7/h2H,3H2,1H3
    • InChI Key: GSMCZRMXOTVCGF-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=C(C)ON=1)=O

Computed Properties

  • Exact Mass: 202.95800
  • Monoisotopic Mass: 202.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.10000
  • LogP: 1.56060

2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Enamine
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Enamine
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Enamine
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Enamine
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